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Compound of Interest

Methyl 3-
Compound Name:
(chlorosulfonyl)propanoate

Cat. No.: B093476

An In-Depth Technical Guide to the Application of Methyl 3-(chlorosulfonyl)propanoate in
Modern Synthesis

Abstract

Methyl 3-(chlorosulfonyl)propanoate (CAS No. 15441-07-3) is a versatile bifunctional
reagent of significant interest to researchers in synthetic chemistry and drug development.
Possessing both a highly reactive sulfonyl chloride and a modifiable methyl ester, it serves as a
valuable building block for introducing sulfonamide and sulfonate ester moieties tethered to a
propanoate linker. This guide provides a comprehensive overview of its chemical properties,
core reactivity, and mechanistic principles. It details field-proven protocols for its safe handling,
storage, and application in the synthesis of key molecular scaffolds, emphasizing the causality
behind experimental choices to ensure reproducible and reliable outcomes.

Section 1: Foundational Chemical Profile

Methyl 3-(chlorosulfonyl)propanoate is a liquid organic compound that acts as a powerful
electrophile.[1][2] Its ultility is derived from the strategic placement of two distinct functional
groups, enabling sequential or orthogonal chemical transformations.

Nomenclature and Identifiers
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Identifier Value

CAS Number 15441-07-3[1][3]

Molecular Formula C4H7CIO4S[3][4]

IUPAC Name methyl 3-(chlorosulfonyl)propanoate[2][3]

3-Chlorosulfonyl-Propionic Acid Methyl Ester,
Synonyms Methyl 3-Chlorosulfonylpropionate, 3-Methoxy-
3-Oxopropanesulfonyl Chloride[3]

MDL Number MFCD07339056[1][3]

Physicochemical Properties

Property Value Source(s)
Molecular Weight 186.61 g/mol [3114]
Appearance Liquid [11[2]
Density ~1.43 g/cm3 [3114]
Boiling Point 245.7 °C at 760 mmHg [3114]

Flash Point 102.4 °C [3]

Storage Temperature 2-8 °C, under inert atmosphere  [1][5]

Structural Analysis

The molecule's structure is fundamental to its reactivity. The electron-withdrawing nature of the
two sulfonyl oxygens and the chlorine atom renders the sulfur atom highly electrophilic and
susceptible to nucleophilic attack.
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Reactants

Primary/Secondary Amine
y (R1R2NH)y Products

+ Amine

(Base)
Alcohol/Phenol
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1. Preparation
- Dry glassware under vacuum/heat.
- Purge with Nitrogen/Argon.

2. Reagent Setup
- Dissolve amine (1.0 eq) and TEA (1.2 eq)
in anhydrous DCM in reaction flask.

:

3. Cooling
- Cool reaction mixture to 0 °C
using an ice-water bath.

i

4. Reagent Addition
- Dissolve Methyl 3-(chlorosulfonyl)propanoate (1.1 eq)
in anhydrous DCM.
- Add dropwise to the amine solution over 15-30 min.

i

5. Reaction
- Allow to warm to room temperature.
- Stir for 2-12 hours (monitor by TLC/LC-MS).

6. Work-up
- Quench with dilute aq. HCI.
- Separate organic layer.
- Wash with brine, dry (NazS0a), filter.

'

7. Purification
- Concentrate in vacuo.
- Purify by flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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